molecular formula C9H13NO2S B8582874 Ethyl 2-(4-methyl-1,3-thiazol-2-yl)propanoate

Ethyl 2-(4-methyl-1,3-thiazol-2-yl)propanoate

Cat. No.: B8582874
M. Wt: 199.27 g/mol
InChI Key: CDNZKPJKDVXBGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(4-methyl-1,3-thiazol-2-yl)propanoate is a useful research compound. Its molecular formula is C9H13NO2S and its molecular weight is 199.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13NO2S

Molecular Weight

199.27 g/mol

IUPAC Name

ethyl 2-(4-methyl-1,3-thiazol-2-yl)propanoate

InChI

InChI=1S/C9H13NO2S/c1-4-12-9(11)7(3)8-10-6(2)5-13-8/h5,7H,4H2,1-3H3

InChI Key

CDNZKPJKDVXBGY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)C1=NC(=CS1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of Intermediate 103 (6.6 g, 40.9 mmol) and chloroacetone (FLUKA, 3.27 mL, 40.9 mmol) in DMF (50 mL) was stirred at 80° C. for 5 h. Reaction mixture was cooled to room temperature, treated with NaHCO3 (150 mL) and extracted with ethyl ether (2×200 mL). Organic layer was washed with brine, dried over Na2SO4 and evaporated to give title compound (7.57 g, 38.0 mmol, 93% yield) as yellow oil. 1H NMR (300 MHz, DMSO-d6) δ ppm: 7.19 (s, 1H), 4.23-4.06 (m, 3H), 2.31 (s, 3H), 1.48 (d, 3H), 1.16 (t, 3H). [ES+MS] m/z 200 (MH+). It was subsequently observed that this compound undergoes autooxidation at the stereogenic centre to form ethyl 2-hydroxy-2-(4-methyl-1,3-thiazol-2-yl)propanoate. Once the presence of this compound had been observed, the compound was actively synthesised, hereinbelow described as Intermediate 106.
Quantity
6.6 g
Type
reactant
Reaction Step One
Quantity
3.27 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step Two
Yield
93%

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